Cas no 51421-32-0 ((4-phenylphenyl)methylhydrazine)

• Product Name: (4-phenylphenyl)methylhydrazine
• CAS No: 51421-32-0
• MF: C₁₃H₁₄N₂
• MW: 198.263662815094
• MDL: MFCD07786397
• CID: 935303
• PubChem ID: 53236
• Update Time: 2025-05-21

(4-phenylphenyl)methylhydrazine Chemical and Physical Properties

Names and Identifiers

• BIPHENYL-4-YLMETHYL-HYDRAZINE
• (4-Biphenylylmethyl)hydrazine
• (4-phenylphenyl)methylhydrazine
• 51421-32-0
• SCHEMBL11621416
• {[1,1'-BIPHENYL]-4-YLMETHYL}HYDRAZINE
• GCDLQAOATMBBDF-UHFFFAOYSA-N
• [(4-phenylphenyl)methyl]hydrazine
• 4-phenylbenzylhydrazine
• DB-362112
• EN300-1861455
• DTXSID80275592
• ({[1,1'-biphenyl]-4-yl}methyl)hydrazine
• AKOS000157422
• ([1,1'-Biphenyl]-4-ylmethyl)hydrazine

• MDL： MFCD07786397
• Inchi： 1S/C13H14N2/c14-15-10-11-6-8-13(9-7-11)12-4-2-1-3-5-12/h1-9,15H,10,14H2
• InChI Key： GCDLQAOATMBBDF-UHFFFAOYSA-N
• SMILES： N(CC1C=CC(=CC=1)C1C=CC=CC=1)N

Computed Properties

• Exact Mass: 198.115698455g/mol
• Monoisotopic Mass: 198.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 38Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on (4-phenylphenyl)methylhydrazine

Introduction to (4-phenylphenyl)methylhydrazine (CAS No. 51421-32-0)

(4-phenylphenyl)methylhydrazine, identified by the Chemical Abstracts Service Number (CAS No.) 51421-32-0, is a significant compound in the realm of organic chemistry and pharmaceutical research. This hydrazine derivative features a unique structural framework that has garnered considerable attention due to its potential applications in medicinal chemistry and synthetic organic transformations.

The molecular structure of (4-phenylphenyl)methylhydrazine consists of a phenyl group attached to another phenyl ring through a methylhydrazine moiety. This configuration imparts distinct electronic and steric properties, making it a versatile intermediate in the synthesis of more complex molecules. The presence of two aromatic rings enhances its reactivity, particularly in nucleophilic substitution reactions, which are pivotal in drug development.

In recent years, the interest in (4-phenylphenyl)methylhydrazine has surged due to its role as a precursor in the synthesis of bioactive compounds. Researchers have been exploring its utility in creating novel pharmacophores, which are essential for designing drugs with improved efficacy and reduced side effects. The compound's ability to undergo various chemical modifications allows for the development of a wide spectrum of derivatives with tailored biological activities.

One of the most compelling aspects of (4-phenylphenyl)methylhydrazine is its application in the synthesis of heterocyclic compounds. Heterocycles are integral components of many pharmaceuticals, including antiviral, anti-inflammatory, and anticancer agents. The compound's structural features facilitate the formation of stable heterocyclic frameworks, making it a valuable tool for medicinal chemists.

Recent studies have highlighted the potential of (4-phenylphenyl)methylhydrazine in the development of new therapeutic agents. For instance, researchers have demonstrated its use in synthesizing hydrazinoalkanes, which are known for their antimicrobial properties. These derivatives exhibit promising activity against various bacterial strains, including those resistant to conventional antibiotics. The ability to modify the phenyl rings further allows for fine-tuning of biological activity, opening up avenues for developing targeted therapies.

The synthetic pathways involving (4-phenylphenyl)methylhydrazine have also been optimized for scalability and efficiency. Modern techniques such as flow chemistry have enabled the production of these compounds in high yields with minimal waste. This aligns with the growing emphasis on sustainable chemistry practices, ensuring that pharmaceutical development is both effective and environmentally responsible.

The chemical properties of (4-phenylphenyl)methylhydrazine make it an excellent candidate for further exploration in drug discovery. Its reactivity towards various functional groups allows for the creation of complex molecular architectures, which are essential for achieving desired pharmacological effects. Moreover, its stability under different reaction conditions enhances its utility as an intermediate in multi-step syntheses.

In conclusion, (4-phenylphenyl)methylhydrazine (CAS No. 51421-32-0) represents a promising compound with diverse applications in pharmaceutical research and organic synthesis. Its unique structural features and reactivity profile make it a valuable asset for chemists working on developing new drugs and materials. As research continues to uncover new possibilities, this compound is poised to play an increasingly significant role in advancing medical science.